Cas no 116757-22-3 (1H-Indole, 3-(2-naphthalenylthio)-)
116757-22-3 structure
Product Name:1H-Indole, 3-(2-naphthalenylthio)-
CAS No:116757-22-3
MF:C18H13NS
MW:275.367522954941
CID:1206247
PubChem ID:14685434
Update Time:2025-04-20
1H-Indole, 3-(2-naphthalenylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole, 3-(2-naphthalenylthio)-
- 3-naphthalen-2-ylsulfanyl-1H-indole
- 3-[(Naphthalen-2-yl)sulfanyl]-1H-indole
- DTXSID70562963
- 116757-22-3
-
- Inchi: 1S/C18H13NS/c1-2-6-14-11-15(10-9-13(14)5-1)20-18-12-19-17-8-4-3-7-16(17)18/h1-12,19H
- InChI Key: QLTFPLQBYLVJEN-UHFFFAOYSA-N
- SMILES: S(C1=CC=C2C=CC=CC2=C1)C1=CNC2C=CC=CC=21
Computed Properties
- Exact Mass: 274.06916
- Monoisotopic Mass: 275.07687059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 12.89
1H-Indole, 3-(2-naphthalenylthio)- Related Literature
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Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
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C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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